Cas no 2680720-35-6 (benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-yl}carbamate)

• Product Name: benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-yl}carbamate
• CAS No: 2680720-35-6
• MF: C₁₈H₂₄N₄O₃
• MW: 344.408164024353
• CID: 5622365
• PubChem ID: 165938817
• Update Time: 2025-10-30

benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680720-35-6
• EN300-28297709
• benzyl N-{1-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]-1H-pyrazol-4-yl}carbamate
• benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-yl}carbamate

• Inchi： 1S/C18H24N4O3/c23-17(12-21-8-4-5-9-21)13-22-11-16(10-19-22)20-18(24)25-14-15-6-2-1-3-7-15/h1-3,6-7,10-11,17,23H,4-5,8-9,12-14H2,(H,20,24)
• InChI Key： JSQZDESALNWSHT-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C=N1)NC(=O)OCC1C=CC=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 344.18484064g/mol
• Monoisotopic Mass: 344.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.6Ų

Additional information on benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-yl}carbamate

Introduction to Benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-yl}carbamate (CAS No. 2680720-35-6)

Benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-yl}carbamate, a compound with the CAS number 2680720-35-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a benzyl moiety, a carbamate group, and a pyrazole ring, which are strategically positioned to enhance its biological activity.

The presence of the pyrrolidin-1-yl substituent in the side chain of the compound is particularly noteworthy. Pyrrolidine derivatives are well-known for their versatility in drug design, often serving as pharmacophores in various therapeutic agents. The incorporation of this group into the molecular framework of Benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-yl}carbamate is expected to contribute to its binding affinity and selectivity towards specific biological targets.

The hydroxyl group at the 2-position of the propyl chain adds another layer of complexity to the compound's interactions with biological systems. Hydroxyl groups are known to participate in hydrogen bonding, which can be crucial for the compound's efficacy and stability. This feature may enhance the compound's solubility and bioavailability, making it a promising candidate for further development.

In recent years, there has been growing interest in the development of novel compounds with pyrazole cores due to their broad spectrum of biological activities. Pyrazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in Benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-yl}carbamate is designed to maximize its potential therapeutic benefits by optimizing interactions with biological targets.

The carbamate group in the compound's name is another critical feature that contributes to its pharmacological profile. Carbamate derivatives are known for their ability to act as intermediates in various biochemical pathways. They can modulate enzyme activity and receptor binding, making them valuable in the development of drugs targeting neurological disorders, metabolic diseases, and other conditions.

Recent studies have highlighted the importance of structure-based drug design in developing compounds with improved efficacy and reduced side effects. Computational modeling and experimental techniques have been employed to understand the interactions between Benzyl N-{1-2-hydroxy-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-4-y}carbamate and its biological targets. These studies have provided valuable insights into how modifications in the molecular structure can enhance binding affinity and selectivity.

The benzyl group at the N-terminal position of the compound is also a significant structural element. Benzyl groups are commonly used in pharmaceuticals due to their stability and ability to enhance solubility. In Benzyl N-{1-2-hydroxy-